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molecular formula C12H12N2O2 B3258690 5-amino-2-(cyclopropylmethyl)-2,3-dihydro-1H-isoindole-1,3-dione CAS No. 307990-26-7

5-amino-2-(cyclopropylmethyl)-2,3-dihydro-1H-isoindole-1,3-dione

Cat. No. B3258690
CAS RN: 307990-26-7
M. Wt: 216.24 g/mol
InChI Key: UERFHNPWKVKJIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06503949B1

Procedure details

N-Cyclopropylmethyl-4-nitrophthalimide (6.0 g, 24 mmol) in methanol (200 mL) was added dropwise over 30 min to a solution of sodium dithionite (27.0 g, 156 mmol) and sodium carbonate (13.0 g, 125 mmol) in water (200 mL) while the temperature was maintained at 70° C. The mixture was stirred at 70° C. for an additional 50 min before it was allowed to cool to room temperature. The reaction volume was then reduced to one-third by rotary evaporation. Water (400 mL) was added, and the suspension extracted with ethyl acetate (2×450 mL). The combined organic solutions were dried with anhydrous MgSO4. Solvent was then removed by rotary evaporation to afford 2.52 g (49%) of pure N-cyclopropylmethyl-4-aminophthalimide as a powder.
Name
N-Cyclopropylmethyl-4-nitrophthalimide
Quantity
6 g
Type
reactant
Reaction Step One
Name
sodium dithionite
Quantity
27 g
Type
reactant
Reaction Step One
Name
sodium carbonate
Quantity
13 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
200 mL
Type
solvent
Reaction Step One
Name
water
Quantity
200 mL
Type
solvent
Reaction Step One
Name
N-cyclopropylmethyl-4-aminophthalimide
Yield
49%

Identifiers

REACTION_CXSMILES
[CH:1]1([CH2:4][N:5]2[C:9](=[O:10])[C:8]3=[CH:11][C:12]([N+:15]([O-])=O)=[CH:13][CH:14]=[C:7]3[C:6]2=[O:18])[CH2:3][CH2:2]1.S(S([O-])=O)([O-])=O.[Na+].[Na+].C(=O)([O-])[O-].[Na+].[Na+]>CO.O>[CH:1]1([CH2:4][N:5]2[C:9](=[O:10])[C:8]3=[CH:11][C:12]([NH2:15])=[CH:13][CH:14]=[C:7]3[C:6]2=[O:18])[CH2:2][CH2:3]1 |f:1.2.3,4.5.6|

Inputs

Step One
Name
N-Cyclopropylmethyl-4-nitrophthalimide
Quantity
6 g
Type
reactant
Smiles
C1(CC1)CN1C(C=2C(C1=O)=CC(=CC2)[N+](=O)[O-])=O
Name
sodium dithionite
Quantity
27 g
Type
reactant
Smiles
S(=O)([O-])S(=O)[O-].[Na+].[Na+]
Name
sodium carbonate
Quantity
13 g
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Name
methanol
Quantity
200 mL
Type
solvent
Smiles
CO
Name
water
Quantity
200 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at 70° C. for an additional 50 min before it
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to cool to room temperature
CUSTOM
Type
CUSTOM
Details
The reaction volume was then reduced to one-third by rotary evaporation
ADDITION
Type
ADDITION
Details
Water (400 mL) was added
EXTRACTION
Type
EXTRACTION
Details
the suspension extracted with ethyl acetate (2×450 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic solutions were dried with anhydrous MgSO4
CUSTOM
Type
CUSTOM
Details
Solvent was then removed by rotary evaporation

Outcomes

Product
Details
Reaction Time
 50 min
Name
N-cyclopropylmethyl-4-aminophthalimide
Type
product
Smiles
C1(CC1)CN1C(C=2C(C1=O)=CC(=CC2)N)=O
Measurements
Type Value Analysis
AMOUNT: MASS 2.52 g
YIELD: PERCENTYIELD 49%
YIELD: CALCULATEDPERCENTYIELD 48.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.